Cas no 62642-13-1 (Methyl 5-(pyridin-3-yl)furan-2-carboxylate)

• Product Name: Methyl 5-(pyridin-3-yl)furan-2-carboxylate
• CAS No: 62642-13-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 436798
• PubChem ID: 71384259
• Update Time: 2025-05-23

Methyl 5-(pyridin-3-yl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(pyridin-3-yl)furan-2-carboxylate
• methyl 5-pyridin-3-ylfuran-2-carboxylate
• Methyl5-(pyridin-3-yl)furan-2-carboxylate
• 62642-13-1
• SCHEMBL17212160
• DTXSID40806528

• Inchi： 1S/C11H9NO3/c1-14-11(13)10-5-4-9(15-10)8-3-2-6-12-7-8/h2-7H,1H3
• InChI Key： HOCFXXHLTCCXEK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 5-(pyridin-3-yl)furan-2-carboxylate

Methyl 5-(pyridin-3-yl)furan-2-carboxylate: A Comprehensive Overview

Methyl 5-(pyridin-3-yl)furan-2-carboxylate, identified by the CAS number 62642-13-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. The molecule consists of a furan ring substituted with a pyridine moiety at the 5-position and a methyl ester group at the 2-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of Methyl 5-(pyridin-3-yl)furan-2-carboxylate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of various heterocyclic structures, which are known for their pharmacological activities. For instance, derivatives of this compound have shown promise in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings underscore the potential of CAS No. 62642-13-1 in contributing to the development of novel therapeutic agents.

The synthesis of Methyl 5-(pyridin-3-yl)furan-2-carboxylate involves a series of well-established organic reactions, including nucleophilic aromatic substitution and esterification. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency, leading to higher yields and shorter reaction times. This approach not only simplifies the synthesis process but also aligns with the growing trend toward sustainable chemical practices.

In terms of applications, Methyl 5-(pyridin-3-yl)furan-2-carboxylate has been utilized as a key intermediate in the construction of complex molecular frameworks. For example, it has been employed in the synthesis of fluorescent sensors for metal ions and anions, leveraging its ability to form coordination complexes with transition metals. Additionally, its use in polymer chemistry has been explored, where it serves as a monomer for the preparation of functional polymers with tailored properties.

The structural versatility of CAS No. 62642-13-1 also makes it an attractive candidate for click chemistry applications. Recent advancements in copper-catalyzed azide–alkyne cycloaddition (CuAAC) have enabled the incorporation of this compound into larger molecular systems, facilitating the rapid assembly of bioactive molecules. This approach has been particularly useful in drug discovery programs targeting cancer and infectious diseases.

From an environmental perspective, researchers have investigated the biodegradability and ecotoxicity of Methyl 5-(pyridin-3-yl)furan-2-carboxylate. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental impact and develop strategies for minimizing ecological risks.

In conclusion, Methyl 5-(pyridin-3-yl)furan